Cas no 34881-06-6 (Phosphoric acid, diethyl 1-phenylethyl ester)
34881-06-6 structure
Product name:Phosphoric acid, diethyl 1-phenylethyl ester
Phosphoric acid, diethyl 1-phenylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphoric acid, diethyl 1-phenylethyl ester
- diethyl 1-phenylethyl phosphate
- 34881-06-6
- DTXSID60547108
- diethyl a-methylbenzyl phosphate
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- Inchi： InChI=1S/C12H19O4P/c1-4-14-17(13,15-5-2)16-11(3)12-9-7-6-8-10-12/h6-11H,4-5H2,1-3H3
- InChI Key： KEHCTXDLIGSVEI-UHFFFAOYSA-N
- SMILES： CCOP(=O)(OCC)OC(C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 258.10217
- Monoisotopic Mass: 258.10209608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, diethyl 1-phenylethyl ester Related Literature
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1. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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- 954260-10-7(2-Benzyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxylic Acid)
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